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Compound of Interest

Compound Name: Cefminox

Cat. No.: B1203254

Cefminox: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and biological
activities of Cefminox, a second-generation cephalosporin antibiotic. The information is
tailored for research and drug development applications, with a focus on its molecular
characteristics, mechanisms of action, and relevant experimental protocols.

Core Molecular Data

Cefminox is available in several forms for research purposes, each with distinct molecular
properties. The following table summarizes the key quantitative data for Cefminox and its
common salt forms.

Compound Name Molecular Formula Molecular Weight ( g/mol )
Cefminox C16H21N707S3 519.6[1][2]

Cefminox Sodium C16H20N7NaO7Ss 541.6[3]

Cefminox Sodium Hydrate C16H20N7NaO7Ss3 ¢ 7H20 667.66[4][5]
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Mechanism of Action 1: Inhibition of Bacterial Cell
Wall Synthesis

Cefminox exerts its antibacterial effect by inhibiting the synthesis of the bacterial cell wall. This
mechanism is characteristic of 3-lactam antibiotics.

Signaling Pathway and Mechanism

Cefminox targets and inactivates penicillin-binding proteins (PBPs), which are enzymes
located on the inner membrane of the bacterial cell wall.[2] PBPs are crucial for the final stages
of peptidoglycan synthesis, a critical component that provides structural integrity to the bacterial
cell wall. By binding to PBPs, Cefminox disrupts the cross-linking of peptidoglycan chains. This
interference weakens the cell wall, leading to cell lysis and bacterial death.[2][6] Cefminox has
demonstrated stability against B-lactamase enzymes produced by some bacteria, which
enhances its efficacy against certain resistant strains.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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